Cas no 34298-86-7 (Rhein 8-Glucoside)

Rhein 8-Glucoside structure
Rhein 8-Glucoside structure
Product Name:Rhein 8-Glucoside
CAS No:34298-86-7
MF:C21H18O11
MW:446.361027240753
MDL:MFCD29904549
CID:322610
PubChem ID:5320961
Update Time:2025-04-19

Rhein 8-Glucoside Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenecarboxylicacid, 5-(b-D-glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-
    • Rhein 8-Glucoside
    • 5-O-β-D-Glucopyranosyl-rhein
    • Rhein-8-glucoside
    • rhein-8-O-β-D-glucopyranoside
    • Rhein-8-β-D-glucosid
    • 5-(beta-D-Glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthracenecarboxylic acid
    • 8-Glucosidorhein-9-anthrone
    • 8-Glucosylrhein
    • Glucorein
    • Rhein 8-O-glucoside
    • Rhein 8-O-beta-D-glucopyranoside
    • 8241AH
    • 4-Hydroxy-9,10-dioxo-5-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-ca
    • FT-0775617
    • C21H18O11
    • 4-hydroxy-9,10-dioxo-5-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}anthracene-2-carboxylic acid
    • E80567
    • 34298-86-7
    • 4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
    • DTXSID001307243
    • 4-Hydroxy-9,10-dioxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,10-dihydroanthracene-2-carboxylicacid
    • MS-28043
    • 4-hydroxy-9,10-dioxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
    • 4-Hydroxy-9,10-dioxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,10-dihydroanthracene-2-carboxylic acid
    • 2-Anthracenecarboxylic acid,5-(b-D-glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-
    • AKOS037514902
    • CS-0032510
    • HY-N6082
    • NS00094495
    • Rhein 8-O-β-D-Glucopyranoside
    • 8-Glucosidorhein 9-anthrone
    • Rhein 8-O-I(2)-D-glucopyranoside
    • MDL: MFCD29904549
    • Inchi: 1S/C21H18O11/c22-6-12-16(25)18(27)19(28)21(32-12)31-11-3-1-2-8-14(11)17(26)13-9(15(8)24)4-7(20(29)30)5-10(13)23/h1-5,12,16,18-19,21-23,25,27-28H,6H2,(H,29,30)/t12-,16-,18+,19-,21-/m1/s1
    • InChI Key: WYKUTTFFZMQCGO-HTRBZNBPSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC2C(C3C=C(C(=O)O)C=C(C=3C(C1=2)=O)O)=O

Computed Properties

  • Exact Mass: 446.08500
  • Monoisotopic Mass: 446.08491139 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 446.4
  • XLogP3: 0.4
  • Topological Polar Surface Area: 191

Experimental Properties

  • Color/Form: Powder
  • Density: 1.736±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 266-270 ºC
  • Solubility: Insuluble (2.0E-3 g/L) (25 ºC),
  • PSA: 191.05000
  • LogP: -0.95550

Rhein 8-Glucoside Customs Data

  • HS CODE:29389090

Rhein 8-Glucoside Pricemore >>

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